Cas no 923203-47-8 (2-chloro-1-{4-(dimethyl-1,2-oxazol-4-yl)sulfonylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-chloro-1-{4-(dimethyl-1,2-oxazol-4-yl)sulfonylpiperazin-1-yl}ethan-1-one
• CAS No: 923203-47-8
• MF: C₁₁H₁₆ClN₃O₄S
• MW: 321.780440330505
• MDL: MFCD08691113
• CID: 3109206
• PubChem ID: 16227197
• Update Time: 2025-10-28

2-chloro-1-{4-(dimethyl-1,2-oxazol-4-yl)sulfonylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-[(3,5-dimethylisoxazol-4-yl)sulfonyl]piperazine
• 2-chloro-1-{4-(dimethyl-1,2-oxazol-4-yl)sulfonylpiperazin-1-yl}ethan-1-one
• 2-chloro-1-{4-[(dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethan-1-one
• 923203-47-8
• BDBM496493
• EN300-24639
• 2-chloro-1-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl]ethanone
• G18940
• AKOS008077323
• Z199424116
• 2-CHLORO-1-[4-(3,5-DIMETHYL-1,2-OXAZOL-4-YLSULFONYL)PIPERAZIN-1-YL]ETHANONE
• MAR-TRE-6a44bbf2-24
• CS-0242239

• MDL： MFCD08691113
• Inchi： 1S/C11H16ClN3O4S/c1-8-11(9(2)19-13-8)20(17,18)15-5-3-14(4-6-15)10(16)7-12/h3-7H2,1-2H3
• InChI Key： QJBAKDADTCEHIA-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C(C)=NOC=1C)(=O)=O)=O

Computed Properties

• Exact Mass: 321.0550049Da
• Monoisotopic Mass: 321.0550049Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-chloro-1-{4-(dimethyl-1,2-oxazol-4-yl)sulfonylpiperazin-1-yl}ethan-1-one

Introduction to 2-chloro-1-{4-(dimethyl-1,2-oxazol-4-yl)sulfonylpiperazin-1-yl}ethan-1-one (CAS No. 923203-47-8)

2-chloro-1-{4-(dimethyl-1,2-oxazol-4-yl)sulfonylpiperazin-1-yl}ethan-1-one (CAS No. 923203-47-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a sulfonylpiperazine moiety linked to an ethanone backbone. The presence of a chloro substituent and a dimethyl-1,2-oxazol ring further enhances its chemical reactivity and potential biological activity.

The sulfonylpiperazine core is particularly noteworthy, as it is a common pharmacophore in the development of drugs targeting neurological and inflammatory disorders. Sulfonylpiperazines are known for their ability to modulate various enzymatic pathways, including those involving neurotransmitter receptors and ion channels. This structural motif has been extensively studied for its potential in treating conditions such as depression, anxiety, and chronic pain.

In recent years, the synthesis and characterization of 2-chloro-1-{4-(dimethyl-1,2-oxazol-4-yl)sulfonylpiperazin-1-yl}ethan-1-one have been the focus of several cutting-edge research projects. The compound’s unique structure suggests that it may exhibit potent interactions with biological targets, making it a promising candidate for further investigation in drug discovery. Specifically, the dimethyl-1,2-oxazol ring introduces a level of steric hindrance that can influence binding affinity and selectivity, which are critical factors in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its interactions with various enzymes and receptors, particularly those involved in central nervous system (CNS) disorders. Preliminary studies indicate that 2-chloro-1-{4-(dimethyl-1,2-oxazol-4-yl)sulfonylpiperazin-1-yl}ethan-1-one may possess properties that make it effective in modulating neurotransmitter release and receptor activity. These findings are particularly exciting given the unmet medical needs in treating conditions such as neurodegenerative diseases and chronic pain syndromes.

The chloro substituent on the molecule also plays a crucial role in its chemical behavior. Chlorinated aromatic compounds are often more lipophilic, which can enhance their ability to cross the blood-brain barrier. This property is particularly important for CNS-targeting drugs, as it ensures better penetration into neural tissues. Additionally, the electron-withdrawing nature of the chloro group can influence the compound’s reactivity and stability during synthesis and in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-chloro-1-{4-(dimethyl-1,2-oxazol-4-ylsulfonylpiperazin)-1-y}ethanone (CAS No. 92320347) with greater accuracy. Molecular docking studies have shown that this compound may interact with several key targets, including serotonin receptors and enzymes involved in inflammation pathways. These interactions could potentially lead to novel therapeutic strategies for conditions such as depression, anxiety disorders, and inflammatory diseases.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled chemists to produce high-purity samples of 2-chloro-l-{4-(dimethyl-l,l-dioxolo[4,l]pyrazol-l(3H))sulfonyl)piperazine-l)-y}ethan-l-one (CAS No 92320347) for further study.

In conclusion, 2-chloro-l-{4-(dimethyl-l,l-dioxolo[4,l]pyrazol-l(3H))sulfonyl)piperazine-l)-y}ethan-l-one (CAS No 92320347) represents a fascinating subject of research with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it an attractive candidate for further investigation into treating neurological and inflammatory disorders. As research continues to uncover new insights into its properties, this compound is poised to play a vital role in the development of next-generation therapeutics.